Cas no 65755-12-6 ( )

• Product Name: &nbsp
• CAS No: 65755-12-6
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 962492
• PubChem ID: 349653
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylnaphthalen-1-yl)ethanol
• NSC409487
• 65755-12-6
• 2-(5-Methylnaphthalen-1-yl)ethan-1-ol
• DTXSID90325259
• NSC-409487
•  

• Inchi： 1S/C13H14O/c1-10-4-2-7-13-11(8-9-14)5-3-6-12(10)13/h2-7,14H,8-9H2,1H3
• InChI Key： HDDPVTVOWDHDJZ-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=C2C(C)=CC=CC=12

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes